Cas no 299440-76-9 (2-2-Methyl-7-(trifluoromethyl)-1H-indol-3-ylethanamine)

• Product Name: 2-2-Methyl-7-(trifluoromethyl)-1H-indol-3-ylethanamine
• CAS No: 299440-76-9
• MF: C₁₂H₁₃F₃N₂
• MW: 242.240233182907
• MDL: MFCD02656490
• CID: 3161542
• PubChem ID: 723700
• Update Time: 2025-10-31

2-2-Methyl-7-(trifluoromethyl)-1H-indol-3-ylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-[2-methyl-7-(trifluoromethyl)-1H-indol-3-yl]ethanamine
• 1H-Indole-3-ethanamine, 2-methyl-7-(trifluoromethyl)-
• MLS000047972
• cid_6602844
• 299440-76-9
• CHEMBL1624518
• STK116090
• 2-[2-methyl-7-(trifluoromethyl)-1H-indol-3-yl]ethylamine;hydrochloride
• BDBM31024
• 2-[2-methyl-7-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine
• SMR000033969
• BBL022103
• AKOS001740842
• 2-(2-Methyl-7-trifluoromethyl-1H-indol-3-yl)-ethylamine
• 2-2-Methyl-7-(trifluoromethyl)-1H-indol-3-ylethanamine

• MDL： MFCD02656490
• Inchi： 1S/C12H13F3N2/c1-7-8(5-6-16)9-3-2-4-10(11(9)17-7)12(13,14)15/h2-4,17H,5-6,16H2,1H3
• InChI Key： SIWMMFHMHBTSQJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C(F)(F)F)C(CCN)=C1C

Computed Properties

• Exact Mass: 242.10308291Da
• Monoisotopic Mass: 242.10308291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.8Ų

2-2-Methyl-7-(trifluoromethyl)-1H-indol-3-ylethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-2-Methyl-7-(trifluoromethyl)-1H-indol-3-ylethanamine

Comprehensive Overview of 2-Methyl-7-(trifluoromethyl)-1H-indol-3-ylethanamine (CAS No. 299440-76-9)

2-Methyl-7-(trifluoromethyl)-1H-indol-3-ylethanamine, with the CAS number 299440-76-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique structural features, including a methyl group at the 2-position and a trifluoromethyl group at the 7-position of the indole ring. These modifications enhance its potential applications in drug discovery and development, particularly in targeting specific biological pathways.

The compound's molecular structure and physicochemical properties make it a valuable candidate for researchers exploring novel therapeutic agents. Its trifluoromethyl group is known to improve metabolic stability and bioavailability, which are critical factors in drug design. Recent studies have highlighted its potential in modulating serotonin receptors, a topic of growing interest in neuroscience and mental health research. This aligns with current trends where users frequently search for terms like "serotonin receptor modulators" and "indole derivatives in drug discovery."

In the context of organic synthesis, 2-Methyl-7-(trifluoromethyl)-1H-indol-3-ylethanamine serves as a versatile intermediate. Its synthesis often involves multi-step reactions, including Friedel-Crafts alkylation and reductive amination, which are widely discussed in academic and industrial settings. Researchers and chemists frequently inquire about "efficient synthesis routes for indole derivatives" and "trifluoromethylated compounds," reflecting the compound's relevance in modern synthetic chemistry.

The compound's potential applications extend to neuropharmacology, where it is studied for its interactions with G-protein-coupled receptors (GPCRs). Given the rising public interest in mental health and neurodegenerative diseases, keywords such as "GPCR-targeted therapies" and "indole-based neuroactive compounds" are increasingly popular in scientific literature and online searches. This underscores the importance of 299440-76-9 as a subject of ongoing research.

From a commercial perspective, 2-Methyl-7-(trifluoromethyl)-1H-indol-3-ylethanamine is available through specialized chemical suppliers, often in small quantities for research purposes. Its high purity and custom synthesis options cater to the needs of academic and industrial laboratories. Users often search for "CAS 299440-76-9 suppliers" and "indole derivative pricing," indicating a robust demand for this compound in the scientific community.

In summary, 2-Methyl-7-(trifluoromethyl)-1H-indol-3-ylethanamine (CAS No. 299440-76-9) represents a promising area of research with applications spanning drug discovery, neuropharmacology, and organic synthesis. Its structural uniqueness and functional versatility make it a compound of enduring interest, as evidenced by the frequent online queries and scientific discussions surrounding it. As research progresses, its potential to contribute to advancements in medicine and chemistry continues to grow.